Cas no 82970-70-5 (3-[1-(3-hydroxy-3-phenylpropyl)-3,4-dimethylpiperidin-4-yl]phenol)
![3-[1-(3-hydroxy-3-phenylpropyl)-3,4-dimethylpiperidin-4-yl]phenol structure](https://www.kuujia.com/scimg/cas/82970-70-5x500.png)
82970-70-5 structure
Product name:3-[1-(3-hydroxy-3-phenylpropyl)-3,4-dimethylpiperidin-4-yl]phenol
3-[1-(3-hydroxy-3-phenylpropyl)-3,4-dimethylpiperidin-4-yl]phenol Chemical and Physical Properties
Names and Identifiers
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- 3-[1-(3-hydroxy-3-phenylpropyl)-3,4-dimethylpiperidin-4-yl]phenol
- 1-Piperidinepropanol, 4-(3-hydroxyphenyl)-3,4-dimethyl-alpha-phenyl-
- 4-(3-Hydroxyphenyl)-3,4-dimethyl-alpha-phenyl-1-piperidinepropanol
- Lilly 117413
- LY117413
- AKOS040752762
- SCHEMBL4635084
- 82970-70-5
- LY 117413
- DTXSID101003030
- LY-117413
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- Inchi: InChI=1S/C22H29NO2/c1-17-16-23(13-11-21(25)18-7-4-3-5-8-18)14-12-22(17,2)19-9-6-10-20(24)15-19/h3-10,15,17,21,24-25H,11-14,16H2,1-2H3
- InChI Key: YJQIKSUIZIHGOJ-UHFFFAOYSA-N
- SMILES: CC1CN(CCC1(C)C2=CC(=CC=C2)O)CCC(C3=CC=CC=C3)O
Computed Properties
- Exact Mass: 339.219829168g/mol
- Monoisotopic Mass: 339.219829168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 43.7Ų
3-[1-(3-hydroxy-3-phenylpropyl)-3,4-dimethylpiperidin-4-yl]phenol Related Literature
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1. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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2. Book reviews
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Bingxin Liu,Yue Wang,Mingxiao Deng,Jianhua Lü,Cuiyan Tong,Changli Lü RSC Adv., 2014,4, 57245-57249
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4. Book reviews
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
82970-70-5 (3-[1-(3-hydroxy-3-phenylpropyl)-3,4-dimethylpiperidin-4-yl]phenol) Related Products
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